Cas no 2228349-03-7 (tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate)

tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate structure
2228349-03-7 structure
Product Name:tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate
CAS No:2228349-03-7
MF:C10H16N4O2
MW:224.259641647339
CID:5832226
PubChem ID:165623273
Update Time:2023-12-27

tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate
    • EN300-1895391
    • 2228349-03-7
    • Inchi: 1S/C10H16N4O2/c1-10(2,3)16-9(15)14-5-7(13-6-14)4-8(11)12/h5-6H,4H2,1-3H3,(H3,11,12)
    • InChI Key: ZDJMULVMMAXTSU-UHFFFAOYSA-N
    • SMILES: O(C(N1C=NC(CC(=N)N)=C1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 224.12732577g/mol
  • Monoisotopic Mass: 224.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 94Ų

tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1895391-0.05g
tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate
2228349-03-7
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$1247.0 2023-09-18
Enamine
EN300-1895391-0.1g
tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate
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$1366.0 2023-09-18
Enamine
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tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate
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$1426.0 2023-09-18
Enamine
EN300-1895391-1.0g
tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate
2228349-03-7
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$1485.0 2023-06-03
Enamine
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tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate
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Enamine
EN300-1895391-10.0g
tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate
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Enamine
EN300-1895391-1g
tert-butyl 4-(carbamimidoylmethyl)-1H-imidazole-1-carboxylate
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$1485.0 2023-09-18
Enamine
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